Cas no 29984-16-5 (benzyl2-(2-methoxyethoxy)ethylamine)

• Product Name: benzyl2-(2-methoxyethoxy)ethylamine
• CAS No: 29984-16-5
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 4644184
• PubChem ID: 23009185
• Update Time: 2025-07-02

benzyl2-(2-methoxyethoxy)ethylamine Chemical and Physical Properties

Names and Identifiers

• benzyl[2-(2-methoxyethoxy)ethyl]amine
• Benzenemethanamine, N-[2-(2-methoxyethoxy)ethyl]-
• benzyl2-(2-methoxyethoxy)ethylamine

• Inchi： 1S/C12H19NO2/c1-14-9-10-15-8-7-13-11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
• InChI Key： ZDYHIUOGBVMZLL-UHFFFAOYSA-N
• SMILES： C1(CNCCOCCOC)=CC=CC=C1

benzyl2-(2-methoxyethoxy)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on benzyl2-(2-methoxyethoxy)ethylamine

Introduction to Benzyl2-(2-methoxyethoxy)ethylamine and Its Significance in Modern Chemical Research

Benzyl2-(2-methoxyethoxy)ethylamine, a compound with the CAS number 29984-16-5, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various chemical and biological processes. The presence of both benzyl and methoxyethoxy functional groups makes it a versatile intermediate, offering researchers a platform to explore novel synthetic pathways and pharmacological effects.

The benzyl group, known for its stability and reactivity, plays a crucial role in the synthesis of more complex molecules. In contrast, the 2-methoxyethoxy group introduces a polar nature to the molecule, enhancing its solubility in both aqueous and organic solvents. This dual functionality makes Benzyl2-(2-methoxyethoxy)ethylamine an attractive candidate for drug development, particularly in the synthesis of bioactive molecules that require both lipophilicity and hydrophilicity.

Recent advancements in chemical biology have highlighted the importance of such intermediates in the development of targeted therapies. For instance, researchers have been exploring the use of Benzyl2-(2-methoxyethoxy)ethylamine as a precursor in the synthesis of novel kinase inhibitors. These inhibitors are critical in treating various forms of cancer and inflammatory diseases. The compound's ability to modulate enzyme activity by serving as a scaffold for more complex pharmacophores has been particularly noteworthy.

In addition to its role in drug development, Benzyl2-(2-methoxyethoxy)ethylamine has found applications in materials science. Its unique structural properties make it suitable for use in polymer chemistry, where it can act as a crosslinking agent or a modifier to enhance material properties. The methoxyethoxy group, in particular, contributes to the flexibility and thermal stability of polymers derived from this compound.

The synthesis of Benzyl2-(2-methoxyethoxy)ethylamine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. One common approach involves the nucleophilic substitution reaction between benzyl halides and 2-methoxy ethanol derivatives. This process requires careful optimization to ensure high yields and purity. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

From a pharmacological perspective, the compound's potential extends beyond kinase inhibition. Studies have begun to explore its effects on neurotransmitter systems, suggesting possible applications in treating neurological disorders. The benzyl group's interaction with amine receptors and the methoxyethoxy group's ability to cross the blood-brain barrier make this compound a promising candidate for further investigation.

The growing interest in green chemistry has also influenced the research on Benzyl2-(2-methoxyethoxy)ethylamine. Efforts are underway to develop synthetic methods that minimize waste and reduce energy consumption. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing. By leveraging biocatalysis and flow chemistry techniques, researchers aim to make the production of this compound more sustainable while maintaining high standards of quality.

Future research directions for Benzyl2-(2-methoxyethoxy)ethylamine include exploring its role in drug delivery systems. The compound's ability to form stable complexes with other molecules could be harnessed to create targeted drug delivery systems that enhance therapeutic efficacy while reducing side effects. This approach is particularly relevant in oncology, where precise delivery of chemotherapeutic agents is crucial for improving patient outcomes.

In conclusion, Benzyl2-(2-methoxyethoxy)ethylamine (CAS no: 29984-16-5) is a multifaceted compound with significant implications across multiple fields of chemistry and biology. Its unique structural features make it a valuable intermediate in drug development, materials science, and green chemistry initiatives. As research continues to uncover new applications for this compound, its importance is likely to grow, shaping the future of chemical innovation.